molecular formula C12H19NO2 B8357912 Methyl 1-hexylpyrrole-2-carboxylate

Methyl 1-hexylpyrrole-2-carboxylate

Cat. No.: B8357912
M. Wt: 209.28 g/mol
InChI Key: HLFBJEDMDUYVDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 1-hexylpyrrole-2-carboxylate is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19NO2

Molecular Weight

209.28 g/mol

IUPAC Name

methyl 1-hexylpyrrole-2-carboxylate

InChI

InChI=1S/C12H19NO2/c1-3-4-5-6-9-13-10-7-8-11(13)12(14)15-2/h7-8,10H,3-6,9H2,1-2H3

InChI Key

HLFBJEDMDUYVDB-UHFFFAOYSA-N

Canonical SMILES

CCCCCCN1C=CC=C1C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methylpyrrole-2-carboxylate (1.01 g, 8.07 mmol) in N,N-dimethylformamide (12 ml) were added 1-bromohexane (1.36 ml, 9.69 mmol) and potassium carbonate (1.474 g, 10.7 mmol), and the mixture was stirred at 80° C. for 20 hr. Ethyl acetate was added to the reaction mixture, the mixture was washed with water, and the organic layer was dried over sodium sulfate. The solvent was evaporated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate) to give methyl 1-hexylpyrrole-2-carboxylate (0.980 g, 4.68 mmol, yield 58%). This was dissolved in methanol (8 ml), 1N-aqueous sodium hydroxide solution (8 ml) was added at room temperature, and the mixture was stirred at 60° C. for 20 hr. The reaction mixture was concentrated under reduced pressure and neutralized with 1N-aqueous hydrochloric acid solution, and the mixture was extracted with ethyl acetate. The extract was dried over sodium sulfate, and the solvent was evaporated under reduced pressure to give a carboxylic acid compound 1-hexylpyrrole-2-carboxylic acid (0.877 g, 4.49 mmol, yield 96%).
Quantity
1.01 g
Type
reactant
Reaction Step One
Quantity
1.36 mL
Type
reactant
Reaction Step One
Quantity
1.474 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.